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Robinin, a flavonoid glycoside, is gaining research interest for its multi-target therapeutic potential. The

table below summarizes its key biological activities and experimental evidence.

Proposed . .
. . Effective Effective
. Primary Key Experimental
Therapeutic Area . L Doses (In Doses (In
Mechanism of Findings . .
. Vitro) Vivo)
Action
Oncology (Pancreatic Inhibits TLR2- | Cell proliferation (Mia- 1 uM [1] 50 mg/kg
Cancer) PI3K-AKT PACA2, PANC-1); | (mouse
signaling pathway migration; | EMT markers model) [1]
[1] (a-SMA, Snail); |
inflammation (IL-6, TNF-
o) [1]
Cardiology Activates | ROS generation; | 50 pg/mL 50 mg/kg
(Myocardial Injury) AKT/GSK3[ apoptosis; preserved cell [2] (rat model)

signaling, reducing
oxidative stress &
ER-dependent
apoptosis [2]

morphology & survival in
H9c2 cardiomyocytes and
rat models [2]

2]
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Proposed . .
) ) Effective Effective
. Primary Key Experimental
Therapeutic Area . T Doses (In Doses (In
Mechanism of Findings . .
. Vitro) Vivo)
Action
Cardiology Enhances Nrf2 Reduced MI/RI injury in Information 50 mg/kg
(Ischemia/Reperfusion)  anti-oxidative hypercholesterolemic missing (rat model)
function via rats; increased Akt [3]
Akt/GSK3p/Fyn expression; | Fyn &
pathway [3] GSK3p levels [3]
Neuropharmacology Modulates GABA,  Anxiolytic, anticonvulsant,  Not 4-40
receptors [4] and memory preservation  applicable mg/kg
effects in adult zebrafish; (zebrafish
effects blocked by model) [4]

flumazenil [4]

Detailed Experimental Protocols

Here are standardized protocols for key assays based on the cited research, which you can adapt for your

laboratory work.

Cell Proliferation Assay (CCK-8)

¢ Objective: To evaluate the anti-proliferative effect of Robinin on cancer cell lines [1].
e Materials:
o Celllines: e.g., Mia-PACA2, PANC-1.
o Robinin: Dissolved in DMSO according to manufacturer's instructions [1].
o Equipment: 96-well plate, CO:z incubator, microplate reader.
e Procedure:
o Cell Seeding: Seed cells in 96-well plates at a density of 1 x 10* cells/well in 100 pL of
medium. Incubate for 24 hours.
o Treatment: Prepare serial dilutions of Robinin (e.g., 500 nM, 1 uM, 5 uM, 10 uM) in serum-free
medium. Replace the medium in the wells with the Robinin solutions. Include a vehicle control
(DMSO).
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o Agonist Rescue (Optional): To confirm target specificity, co-treat cells with Robinin (1 pM)
and a TLR2 agonist like CU-T12-9 [1].

o Incubation and Detection: Incubate for 24, 48, and 72 hours. At each time point, add 10 pL of
CCK-8 solution to each well and incubate for 2 hours.

o Measurement: Measure the absorbance at 450 nm using a microplate reader. Calculate cell
viability relative to the control group.

Wound Healing (Migration) Assay

¢ Objective: To assess the inhibitory effect of Robinin on cell migration [1].
e Procedure:
o Cell Culture: Seed cells in a plate and culture until 100% confluent.
o Wound Creation: Create a straight "wound" by scratching the monolayer with a sterile 200 pL
pipette tip.
o Washing and Treatment: Gently wash the plate to remove detached cells. Add fresh serum-
free medium containing Robinin (1 uM) or vehicle control.
o Imaging and Analysis: Capture images of the scratch at O hours and 24 hours under a phase-
contrast microscope. Measure the migration distance using image analysis software like
ImageJ.

In Vivo Model for Myocardial Ischemia/Reperfusion Injury

¢ Objective: To evaluate the cardioprotective effect of Robinin in hypercholesterolemic rats [3].
e Procedure:
o Animal Model:
= Use male Sprague-Dawley rats (8-10 weeks old).
= Hypercholesterolemia Induction: Feed the animals a diet supplemented with 2%
cholesterol and 0.5% sodium cholate for 8 weeks [3].
= Robinin Treatment: For the last two weeks, administer Robinin (50 mg/kg body weight)
via a suitable route.
o Induction of MI/RI: After the treatment period, subject the animals to surgical induction of
myocardial ischemia followed by reperfusion.
o Endpoint Analysis:
= Hemodynamics: Record Left Ventricular Developed Pressure (LVDP) and Left
Ventricular End-Diastolic Pressure (LVEDP) [3].
= Histopathology: Analyze heart tissue sections using H&E, Masson's Trichrome (MT),
and PAS staining.
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= Molecular Analysis: Perform Western blotting to examine the expression of Akt, p-Akt,
GSK3p, Fyn, and Nrf2.

Analytical Method: HPLC Quantification of Robinin

For pharmacokinetic studies or quality control, robust analytical methods are essential. The table below

outlines a reported HPLC method for simultaneous determination of Rebinin and its aglycone, Kaempferol

[5].
Parameter Specification
Column Platinum EPS C-18 (4.6 x 250 mm, 5 um) [5]
Detection 380 nm [5]
Wavelength
Mobile Phase Solution A: 5% MeOH in phosphate buffer (0.01 M, pH 2.0). Solution B: THF: i-

Linearity Range

Precision
(Intra-/inter-day)

Mean Recovery

PrOH: MeOH: Hz0 (150:200:67.5:32.5). Ratio (A:B): 60:40 [5]

25 — 1000 ng/mL (R2 = 0.9997) [5]

RSD 1.31 — 8.92% [5]

97.3 — 104.6% [5]

Signaling Pathway Visualizations

The following diagrams, generated using Graphviz DOT language, illustrate the key molecular pathways

modulated by Robinin as identified in the research.

Robinin Inhibits Pancreatic Cancer Progression
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Robinin Activates Cardioprotective Signaling
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Key Takeaways for Research and Development

e Multi-Target Potential: Robinin's activity against pancreatic cancer, cardiac injury, and neurological
conditions highlights its broad therapeutic potential [1] [2] [4].

¢ TLR2 as Key Target: In pancreatic cancer, Robinin's anti-proliferative and anti-metastatic effects are
linked to TLR2 inhibition and downstream suppression of PI3K-AKT signaling [1].

e Cardioprotective Mechanisms: Robinin protects the heart by modulating the AKT/GSK3[3 axis,
enhancing Nrf2-driven antioxidant responses, and reducing ER stress-induced apoptosis [2] [3].

e GABAergic Action: Its anxiolytic and anticonvulsant effects are mediated through interaction with the
GABAA receptor, similar to benzodiazepines but potentially with a better safety profile [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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